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Compound of Interest

Compound Name: Ethyl 13-docosenoate

Cat. No.: B15156608

The proper disposal of Ethyl 13-docosenoate, a long-chain fatty acid ester, is paramount for
maintaining laboratory safety and environmental compliance. While a specific Safety Data
Sheet (SDS) for Ethyl 13-docosenoate (CAS No. 199189-90-7) is not readily available in
public databases, its chemical structure suggests that it should be handled as a flammable and
potentially combustible liquid. Therefore, its disposal must adhere to regulations governing
flammable organic waste. Under no circumstances should this chemical be disposed of down
the drain or in regular trash.

Key Safety and Disposal Information

The disposal of Ethyl 13-docosenoate should be guided by the principles of handling
flammable esters. The following table summarizes the key considerations based on general
knowledge of similar chemical compounds.
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Parameter Guideline Source
o Flammable Liquid; Non- General chemical safety
Waste Classification ] o
halogenated Organic Waste principles
Personal Protective Equipment  Nitrile gloves, safety glasses, General laboratory safety
(PPE) lab coat protocols

Tightly sealed, properly
Containerization labeled, compatible container [1]

(e.g., glass or polyethylene)

In a designated, well-
Storage of Waste ventilated, cool, and dry area [1112]

away from ignition sources

_ Licensed hazardous waste
Disposal Method _ [31[4]
disposal contractor

Experimental Protocols for Disposal

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of Ethyl 13-docosenoate.

1. Waste ldentification and Segregation:
« ldentify the waste as Ethyl 13-docosenoate.

e Segregate it from other waste streams, particularly from aqueous, halogenated, and reactive
wastes.

2. Personal Protective Equipment (PPE):

» Before handling the waste, ensure you are wearing appropriate PPE, including chemical-
resistant gloves (nitrile is a suitable option), safety goggles or a face shield, and a lab coat.

3. Containerization:
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Select a clean, dry, and chemically compatible waste container with a secure screw-top cap.
The original container, if in good condition, can be used.[1]

Carefully transfer the waste Ethyl 13-docosenoate into the designated container. Avoid
overfilling the container; a general rule is to fill it to no more than 80% capacity to allow for
vapor expansion.

For small quantities (<50 mL), the chemical can be absorbed onto an inert material like
vermiculite or sand before being placed in the waste container.[4]

. Labeling:
Label the waste container clearly and accurately. The label should include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Ethyl 13-docosenoate”

[¢]

The concentration (if in a solution)

The date of accumulation

[e]

o

The associated hazards (e.g., "Flammable™)
. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area. This
area should be:

o Well-ventilated
o Away from heat, sparks, open flames, and other ignition sources[1]
o In secondary containment to prevent spills

. Disposal:
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» Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3]

» Never pour Ethyl 13-docosenoate down the sink or drain, as this can lead to environmental
contamination and potential damage to the plumbing infrastructure.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ethyl 13-docosenoate.
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Start: Ethyl 13-docosenoate Waste Generated

Identify Waste and Hazards
(Flammable Liquid)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Select & Fill Compatible
Waste Container

l

Label Container with
Contents and Hazards

l

Store in Designated
Hazardous Waste Area

l

Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Disposal Workflow for Ethyl 13-docosenoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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